N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide

• Molecular Formula: C26H30N2OS
• Molecular Weight: 418.6 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide
• InChI: InChI=1S/C26H30N2OS/c1-4-23-24(20-11-7-5-8-12-20)27-26(30-23)28(22-16-15-18(2)17-19(22)3)25(29)21-13-9-6-10-14-21/h5,7-8,11-12,15-17,21H,4,6,9-10,13-14H2,1-3H3
• InChI Key: MMKACJZPOOISSP-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(S1)N(C2=C(C=C(C=C2)C)C)C(=O)C3CCCCC3)C4=CC=CC=C4

Description

N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide, also known as DMPT, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields. DMPT is a thiazole derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways, including the mTOR pathway. N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide has been shown to increase the phosphorylation of mTOR, which is a key regulator of protein synthesis and cell growth. N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide has also been shown to increase the expression of various genes involved in cell growth and differentiation.
Biochemical and Physiological Effects:
N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide has been shown to have various biochemical and physiological effects, including the enhancement of growth and feed conversion efficiency in animals, the reduction of inflammation and pain in humans, and the synthesis of novel materials with unique properties. N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide has also been shown to have antioxidant and antimicrobial properties, which may contribute to its potential applications in various fields.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide in lab experiments is its ease of synthesis and purification. N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide is also relatively stable and can be stored for extended periods without significant degradation. However, one limitation of using N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide in lab experiments is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are numerous future directions for the study of N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide, including the investigation of its potential applications in agriculture, medicine, and material science. In agriculture, further studies are needed to determine the optimal dosage and administration of N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide for various animal species. In medicine, further studies are needed to elucidate the mechanism of action of N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide and to determine its potential applications in various disease states. In material science, further studies are needed to explore the synthesis of novel materials using N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide and to determine their properties and potential applications.

Synthesis Methods

N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide can be synthesized using various methods, including the reaction of 2,4-dimethylphenyl isothiocyanate with 5-ethyl-4-phenyl-2-aminothiazole in the presence of a base, followed by the reaction with cyclohexanecarboxylic acid. Another method involves the reaction of 2,4-dimethylphenyl isothiocyanate with 5-ethyl-4-phenyl-2-aminothiazole in the presence of a base, followed by the reaction with cyclohexanone. Both methods result in the formation of N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide, which can be purified using various techniques, including recrystallization and column chromatography.

Scientific Research Applications

N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide has been studied extensively for its potential applications in various fields, including agriculture, medicine, and material science. In agriculture, N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide has been shown to enhance the growth and feed conversion efficiency of various animals, including fish, shrimp, and poultry. In medicine, N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide has been studied for its potential use as an anti-inflammatory and analgesic agent. N-(2,4-dimethylphenyl)-N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)cyclohexanecarboxamide has also been investigated for its potential applications in material science, including the synthesis of novel materials with unique properties.